![molecular formula C15H19N5O B6437816 4-methoxy-6-{4-[(pyridin-4-yl)methyl]piperazin-1-yl}pyrimidine CAS No. 2422369-99-9](/img/structure/B6437816.png)
4-methoxy-6-{4-[(pyridin-4-yl)methyl]piperazin-1-yl}pyrimidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
4-methoxy-6-{4-[(pyridin-4-yl)methyl]piperazin-1-yl}pyrimidine has been studied extensively in the scientific community due to its potential applications in the medical and pharmaceutical fields. This compound has been used in the synthesis of numerous drugs, including anti-inflammatory drugs, anticonvulsants, and anti-depressants. It has also been used in the synthesis of new compounds that have potential therapeutic applications. In addition, this compound has been studied for its ability to modulate the activity of certain enzymes involved in the metabolism of drugs, as well as its ability to bind to certain receptors.
Mechanism of Action
The mechanism of action of 4-methoxy-6-{4-[(pyridin-4-yl)methyl]piperazin-1-yl}pyrimidine is not fully understood. However, it is believed that this compound can interact with certain receptors in the body, which can lead to changes in the activity of certain enzymes involved in the metabolism of drugs. In addition, this compound can also bind to certain receptors, which can lead to changes in the activity of certain enzymes involved in the metabolism of drugs.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, it has been shown to have an effect on the activity of certain enzymes involved in the metabolism of drugs. In addition, this compound has been shown to bind to certain receptors, which can lead to changes in the activity of certain enzymes involved in the metabolism of drugs.
Advantages and Limitations for Lab Experiments
The advantages of using 4-methoxy-6-{4-[(pyridin-4-yl)methyl]piperazin-1-yl}pyrimidine in laboratory experiments include its ability to interact with certain receptors in the body and its ability to bind to certain receptors. In addition, this compound is relatively easy to synthesize and is relatively inexpensive. The limitations of using this compound in laboratory experiments include its potential toxicity and its lack of specificity when it comes to binding to certain receptors.
Future Directions
The future directions for 4-methoxy-6-{4-[(pyridin-4-yl)methyl]piperazin-1-yl}pyrimidine research include further exploration of its potential therapeutic applications, further investigation of its mechanism of action, and further exploration of its potential toxicity. In addition, further research into its ability to bind to certain receptors and its ability to modulate the activity of certain enzymes involved in the metabolism of drugs is also needed. Finally, further research into the potential uses of this compound in the synthesis of new compounds is also needed.
Synthesis Methods
The synthesis of 4-methoxy-6-{4-[(pyridin-4-yl)methyl]piperazin-1-yl}pyrimidine is a multi-step process. The first step involves the preparation of the pyridin-4-ylmethyl piperazine-1-yl chloride, which is achieved by reacting a pyridin-4-ylmethanol with thionyl chloride and a base such as sodium hydroxide in an aprotic solvent. The second step involves the reaction of the pyridin-4-ylmethyl piperazine-1-yl chloride with 4-methoxy-6-chloropyrimidine in the presence of a base such as sodium hydroxide. This reaction results in the formation of the desired this compound.
properties
IUPAC Name |
4-methoxy-6-[4-(pyridin-4-ylmethyl)piperazin-1-yl]pyrimidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19N5O/c1-21-15-10-14(17-12-18-15)20-8-6-19(7-9-20)11-13-2-4-16-5-3-13/h2-5,10,12H,6-9,11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NBVJLMMCEQAJHC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC=NC(=C1)N2CCN(CC2)CC3=CC=NC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.